Cas no 62013-38-1 (1H-Imidazole-5-propanamide, α-amino-N-methyl-, hydrochloride (1:2))

• Product Name: 1H-Imidazole-5-propanamide, α-amino-N-methyl-, hydrochloride (1:2)
• CAS No: 62013-38-1
• MF: C₇H₁₃ClN₄O
• MW: 204.657319784164
• CID: 460680
• Update Time: 2025-10-29

1H-Imidazole-5-propanamide, α-amino-N-methyl-, hydrochloride (1:2) Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole-4-propanamide, a-amino-N-methyl-, dihydrochloride
• 1H-Imidazole-5-propanamide, α-amino-N-methyl-, hydrochloride (1:2)

• Inchi： 1S/C7H12N4O.ClH/c1-9-7(12)6(8)2-5-3-10-4-11-5;/h3-4,6H,2,8H2,1H3,(H,9,12)(H,10,11);1H
• InChI Key： GBEWGPTVCBGMTD-UHFFFAOYSA-N
• SMILES： C(C1N=CNC=1)C(N)C(=O)NC.Cl

Additional information on 1H-Imidazole-5-propanamide, α-amino-N-methyl-, hydrochloride (1:2)

Introduction to 1H-Imidazole-5-propanamide, α-amino-N-methyl-, hydrochloride (1:2) and Its Significance in Modern Chemical Biology

The compound with the CAS number 62013-38-1, known as 1H-Imidazole-5-propanamide, α-amino-N-methyl-, hydrochloride (1:2), represents a fascinating intersection of heterocyclic chemistry and pharmaceutical innovation. This zwitterionic derivative of imidazole has garnered attention in recent years due to its unique structural features and potential applications in drug discovery and medicinal chemistry. The imidazole core, a prominent scaffold in bioactive molecules, contributes to the compound's stability and reactivity, making it a valuable candidate for further exploration.

1H-Imidazole-5-propanamide, α-amino-N-methyl-, hydrochloride (1:2) is characterized by a hydrochloride salt form, which enhances its solubility and bioavailability. This property is particularly advantageous in pharmaceutical formulations where efficient delivery systems are critical. The presence of both an amide and an amino group provides multiple sites for functionalization, enabling chemists to design derivatives with tailored biological activities. Such structural versatility has made this compound a subject of interest in the development of novel therapeutic agents.

In the realm of chemical biology, imidazole derivatives have been extensively studied for their role in modulating various biological pathways. The imidazole ring is a key component in many natural products and pharmaceuticals, including antifungals and antivirals. The specific modification at the 5-position with a propanamide group introduces additional pharmacophoric elements that can interact with biological targets. This modification has been strategically employed to enhance binding affinity and selectivity, which are crucial for developing drugs with minimal side effects.

Recent advancements in computational chemistry have enabled the rapid screening of imidazole-based compounds for their potential therapeutic effects. 1H-Imidazole-5-propanamide, α-amino-N-methyl-, hydrochloride (1:2) has been subjected to molecular docking studies to identify its interactions with enzymes and receptors. These studies suggest that the compound may exhibit inhibitory activity against certain kinases and proteases, which are implicated in various diseases. The ability to predict such interactions computationally has significantly accelerated the drug discovery process.

The hydrochloride salt form of this compound also plays a role in its pharmacokinetic properties. Salts are often used to improve the dissolution rate of active pharmaceutical ingredients (APIs), which is essential for achieving optimal drug absorption. In clinical trials, formulations containing this compound have shown promise in improving bioavailability while maintaining therapeutic efficacy. This has opened up new avenues for treating conditions where oral administration is preferred.

Moreover, the structural motif of 1H-Imidazole-5-propanamide, α-amino-N-methyl-, hydrochloride (1:2) aligns well with current trends in medicinal chemistry towards designing molecules with enhanced metabolic stability. The presence of a methyl group at the amino position contributes to resistance against enzymatic degradation, prolonging the half-life of the drug in vivo. This characteristic is particularly valuable for drugs that require prolonged action or multiple daily dosing.

Another area of interest is the potential use of this compound as a precursor in synthetic chemistry. The imidazole core can be further modified through various reactions, such as nucleophilic substitution or condensation reactions, to produce more complex derivatives. These derivatives may exhibit novel biological activities or serve as intermediates in the synthesis of other bioactive molecules. The versatility of 1H-Imidazole-5-propanamide, α-amino-N-methyl-, hydrochloride (1:2) makes it a valuable building block in synthetic organic chemistry.

The compound's solubility profile also makes it suitable for formulation into diverse delivery systems. Nanoparticle-based carriers, liposomes, and polymeric micelles are just a few examples of advanced delivery platforms that can be used to encapsulate this molecule. Such systems not only enhance solubility but also allow for targeted delivery to specific tissues or cells, thereby improving therapeutic outcomes.

In conclusion,1H-Imidazole-5-propanamide, α-amino-N-methyl-, hydrochloride (1:2) represents a promising candidate for further research and development in pharmaceuticals. Its unique structural features, combined with its favorable physicochemical properties, make it an attractive molecule for designing new drugs targeting various diseases. As computational methods continue to evolve and our understanding of biological pathways deepens,CAS no 62013-38-1 will undoubtedly play a significant role in future medical breakthroughs.